Cas no 2394-23-2 (Pregn-4-ene-3,20-dione,19,21-dihydroxy- (8CI,9CI))

Pregn-4-ene-3,20-dione,19,21-dihydroxy- (8CI,9CI) structure
2394-23-2 structure
Product Name:Pregn-4-ene-3,20-dione,19,21-dihydroxy- (8CI,9CI)
CAS No:2394-23-2
MF:C21H30O4
MW:346.460506916046
CID:281463
PubChem ID:164961
Update Time:2025-04-19

Pregn-4-ene-3,20-dione,19,21-dihydroxy- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,20-dione,19,21-dihydroxy- (8CI,9CI)
    • (8S,9S,10S,13S,14S,17S)-17-(2-hydroxyacetyl)-10-(hydroxymethyl)-13-methyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
    • 19,21-Dihydroxypregn-4-ene-3,20-dione
    • 19-Hydroxydesoxycorticosterone
    • 19-Hydroxydeoxycorticosterone
    • DTXSID20946759
    • 19,21-Dihydroxypregn-4-ene-3,20-dione #
    • Pregn-4-ene-3,20-dione, 19,21-dihydroxy-
    • 19-OH-DOC
    • 19,21-dihydroxyprogesterone
    • LFISWQXWWGJHBL-ZOCXKQACSA-N
    • SCHEMBL8206917
    • 19-Hydroxy-11-deoxycorticosterone
    • 2394-23-2
    • (2S,14S,15S)-14-(2-hydroxyacetyl)-2-(hydroxymethyl)-15-methyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-en-5-one
    • CHEBI:195167
    • Inchi: 1S/C21H30O4/c1-20-8-7-17-15(16(20)4-5-18(20)19(25)11-22)3-2-13-10-14(24)6-9-21(13,17)12-23/h10,15-18,22-23H,2-9,11-12H2,1H3/t15-,16-,17-,18+,20-,21+/m0/s1
    • InChI Key: LFISWQXWWGJHBL-ZOCXKQACSA-N
    • SMILES: OC[C@]12CCC(C=C1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(CO)=O)CC[C@H]21)=O

Computed Properties

  • Exact Mass: 346.2145
  • Monoisotopic Mass: 346.214
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 538.7°Cat760mmHg
  • Flash Point: 293.7°C
  • Refractive Index: 1.577
  • PSA: 74.6

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